Cas no 53840-60-1 (7-O-Rutinoside-Biochanin A)

• Product Name: 7-O-Rutinoside-Biochanin A
• CAS No: 53840-60-1
• MF: C₂₈H₃₂O₁₄
• MW: 592.545289993286
• CID: 2006748
• PubChem ID: 45782929
• Update Time: 2025-06-07

7-O-Rutinoside-Biochanin A Chemical and Physical Properties

Names and Identifiers

• 7-O-Rutinoside-Biochanin A
• SR-01000515409
• 5-hydroxy-3-(4-methoxyphenyl)-7-[(3,4,5-trihydroxy-6-{[(3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy]methyl}tetrahydro-2H-pyran-2-yl)oxy]-4H-chromen-4-one
• AG-205/36917084
• 53840-60-1
• DTXSID901346915
• SR-01000515409-1
• 5-hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxychromen-4-one
• 5-Hydroxy-3-(4-methoxyphenyl)-7-(3,4,5-trihydroxy-6-((3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one

• Inchi： 1S/C28H32O14/c1-11-20(30)23(33)25(35)27(40-11)39-10-18-22(32)24(34)26(36)28(42-18)41-14-7-16(29)19-17(8-14)38-9-15(21(19)31)12-3-5-13(37-2)6-4-12/h3-9,11,18,20,22-30,32-36H,10H2,1-2H3
• InChI Key： WWSNSDWQADMAJB-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(C(C)O1)O)O)O)O)O)O)OC1=CC(=C2C(C(C3C=CC(=CC=3)OC)=COC2=C1)=O)O

Computed Properties

• Exact Mass: 592.17920569g/mol
• Monoisotopic Mass: 592.17920569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 955
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides

Additional information on 7-O-Rutinoside-Biochanin A

Professional Introduction to Compound with CAS No. 53840-60-1 and Product Name: 7-O-Rutinoside-Biochanin A

Compound with the CAS number 53840-60-1 and the product name 7-O-Rutinoside-Biochanin A represents a significant advancement in the field of natural product chemistry and pharmaceutical research. This compound, a glycoside derivative of Biochanin A, has garnered considerable attention due to its unique structural properties and promising biological activities. The chemical structure of 7-O-Rutinoside-Biochanin A incorporates a rhamnose moiety at the 7-position of the flavonoid core, which contributes to its enhanced solubility and stability compared to its aglycone form, Biochanin A. This modification not only improves the compound's pharmacokinetic profile but also opens up new avenues for therapeutic applications.

The synthesis of 7-O-Rutinoside-Biochanin A involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step in this synthesis is the glycosylation reaction, where the rhamnose sugar is introduced to the Biochanin A backbone. Advanced techniques such as enzymatic glycosylation have been employed to achieve regioselective and stereoselective attachment of the sugar moiety, minimizing unwanted side reactions. This approach not only enhances the efficiency of the synthesis but also ensures the production of a compound with minimal impurities, which is crucial for subsequent biological evaluations.

Recent studies have highlighted the potential of 7-O-Rutinoside-Biochanin A as a bioactive molecule with diverse pharmacological properties. Research has demonstrated that this compound exhibits significant anti-inflammatory effects, making it a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases. The anti-inflammatory activity of 7-O-Rutinoside-Biochanin A is attributed to its ability to modulate key pro-inflammatory signaling pathways, such as NF-κB and MAPK cascades. In preclinical studies, administration of 7-O-Rutinoside-Biochanin A has shown remarkable reduction in inflammatory markers in animal models, suggesting its potential as an effective anti-inflammatory agent.

In addition to its anti-inflammatory properties, 7-O-Rutinoside-Biochanin A has also been investigated for its antioxidant and anticancer activities. The flavonoid core of Biochanin A, combined with the rhamnose glycosylation, imparts strong antioxidant capabilities to the compound. Antioxidant activity is critical in combating oxidative stress, which is implicated in various pathological conditions including aging and neurodegenerative diseases. Preliminary results from in vitro assays indicate that 7-O-Rutinoside-Biochanin A effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative damage. Furthermore, studies have revealed that this compound exhibits inhibitory effects on the growth of certain cancer cell lines by inducing apoptosis and inhibiting proliferation.

The structural integrity and bioavailability of 7-O-Rutinoside-Biochanin A make it an attractive candidate for further clinical development. Unlike many flavonoids that suffer from poor oral bioavailability due to rapid metabolism and poor solubility, 7-O-Rutinoside-Biochanin A has demonstrated improved pharmacokinetic properties. This enhanced solubility is attributed to the presence of the rhamnose sugar group, which facilitates better dissolution in aqueous environments. Moreover, studies have shown that 7-O-Rutinoside-Biochanin A exhibits prolonged circulation time in vivo, suggesting its potential for repeated dosing regimens without significant accumulation or toxicity.

The therapeutic potential of 7-O-Rutinoside-Biochanin A extends beyond inflammation and cancer research. Emerging evidence suggests that this compound may also have neuroprotective effects, making it relevant for conditions such as Alzheimer's disease and Parkinson's disease. Flavonoids are known to cross the blood-brain barrier and exert protective effects on neuronal cells by reducing oxidative stress and inhibiting inflammatory pathways. In animal models of neurodegenerative diseases, administration of 7-O-Rutinoside-Biochanin A has been associated with improved cognitive function and reduced neuroinflammation. These findings warrant further investigation into its potential as a therapeutic agent for neurological disorders.

As research continues to uncover new applications for natural products like 7-O-Rutinoside-Biochanin A, it is essential to adopt sustainable synthetic methods that minimize environmental impact. Green chemistry principles have been increasingly integrated into the synthesis of this compound, emphasizing the use of renewable resources and environmentally benign solvents. For instance, biocatalytic approaches have been explored as an alternative to traditional chemical glycosylation methods, offering a more sustainable route to producing high-quality 7-O-Rutinoside-Biochanin A without compromising yield or purity.

The future prospects for 7-O-Rutinoside-Biochanin A are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its therapeutic efficacy. Clinical trials are being planned to evaluate its safety and efficacy in human populations suffering from inflammatory diseases and cancer. Additionally, computational modeling techniques are being employed to predict drug-drug interactions and optimize dosing regimens based on individual patient characteristics. These advancements will contribute to a more personalized medicine approach, ensuring that patients receive maximum benefit from treatments involving compounds like 7-O-Rutinoside-Biochanin A.